Cas no 22411-53-6 (1,3-Benzenedicarboxylicacid, 4,6-disulfo-)

• Product Name: 1,3-Benzenedicarboxylicacid, 4,6-disulfo-
• CAS No: 22411-53-6
• MF: C₈H₆O₁₀S₂
• MW: 326.257240772247
• CID: 271156
• PubChem ID: 89699
• Update Time: 2025-04-19

1,3-Benzenedicarboxylicacid, 4,6-disulfo- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylicacid, 4,6-disulfo-
• 4,6-disulfobenzene-1,3-dicarboxylic acid
• 4,6-Disulphoisophthalic acid
• 4,6-Disulfo-1,3-benzenedicarboxylic acid
• 22411-53-6
• UNII-9SR8EYN8QX
• DTXSID90176945
• 4,6-Di-sulfoisophthalic acid
• disulfoisophthalic acid
• SCHEMBL1044488
• 9SR8EYN8QX
• 4,6-disulfoisophthalic acid
• NS00027161
• 4,6-Di-sulphoisophthalic acid
• EINECS 244-965-8
• 1,3-Benzenedicarboxylic acid, 4,6-disulfo-

• Inchi： 1S/C8H6O10S2/c9-7(10)3-1-4(8(11)12)6(20(16,17)18)2-5(3)19(13,14)15/h1-2H,(H,9,10)(H,11,12)(H,13,14,15)(H,16,17,18)
• InChI Key： QZVPBBKGFDYOJB-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(C(=O)O)=CC=1C(=O)O)S(=O)(=O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 325.94018
• Monoisotopic Mass: 325.940238
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 200
• XLogP3: -1.5

Experimental Properties

• Density: 2.038
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.673
• PSA: 183.34